Cas no 1247144-71-3 (N-(butan-2-yl)-1-methylpyrrolidin-3-amine)

• Product Name: N-(butan-2-yl)-1-methylpyrrolidin-3-amine
• CAS No: 1247144-71-3
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 5231466
• PubChem ID: 61462151
• Update Time: 2026-03-07

N-(butan-2-yl)-1-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(butan-2-yl)-1-methylpyrrolidin-3-amine
• n-(Sec-butyl)-1-methylpyrrolidin-3-amine
• 1-Methyl-N-(1-methylpropyl)-3-pyrrolidinamine

• Inchi： 1S/C9H20N2/c1-4-8(2)10-9-5-6-11(3)7-9/h8-10H,4-7H2,1-3H3
• InChI Key： GDEMVFPLEAAZBR-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C1)NC(C)CC

Computed Properties

• Exact Mass: 156.163
• Monoisotopic Mass: 156.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 15.3

Additional information on N-(butan-2-yl)-1-methylpyrrolidin-3-amine

Recent Advances in the Study of N-(butan-2-yl)-1-methylpyrrolidin-3-amine (CAS: 1247144-71-3) and Its Applications in Chemical Biology and Medicine

The compound N-(butan-2-yl)-1-methylpyrrolidin-3-amine (CAS: 1247144-71-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this molecule, focusing on its synthesis, pharmacological activities, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of N-(butan-2-yl)-1-methylpyrrolidin-3-amine as a key intermediate in the synthesis of novel bioactive compounds. Its pyrrolidine core, coupled with the butylamine side chain, provides a scaffold that can be readily modified to enhance binding affinity and selectivity for various biological targets. Computational modeling and structure-activity relationship (SAR) studies have demonstrated its potential in modulating neurotransmitter receptors, particularly those involved in neurological disorders.

One of the most promising applications of this compound lies in its role as a precursor for the development of central nervous system (CNS) therapeutics. Preclinical studies have shown that derivatives of N-(butan-2-yl)-1-methylpyrrolidin-3-amine exhibit significant activity as dopamine and serotonin receptor modulators, suggesting potential utility in treating conditions such as depression, Parkinson's disease, and schizophrenia. These findings are supported by in vitro and in vivo assays, which indicate favorable pharmacokinetic properties and blood-brain barrier penetration.

In addition to its neurological applications, recent research has explored the anticancer potential of this compound. Mechanistic studies reveal that certain derivatives can induce apoptosis in cancer cell lines by targeting specific signaling pathways, such as the PI3K/AKT/mTOR cascade. These discoveries open new avenues for the design of targeted therapies with reduced off-target effects compared to conventional chemotherapeutic agents.

The synthesis and optimization of N-(butan-2-yl)-1-methylpyrrolidin-3-amine derivatives have also been a focus of recent investigations. Advanced catalytic methods, including asymmetric hydrogenation and transition metal-catalyzed cross-coupling reactions, have been employed to improve yield and enantioselectivity. These methodological advancements are critical for scaling up production and ensuring the reproducibility of pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from N-(butan-2-yl)-1-methylpyrrolidin-3-amine. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of viable drug candidates.

In conclusion, N-(butan-2-yl)-1-methylpyrrolidin-3-amine represents a versatile and pharmacologically relevant scaffold with broad applications in chemical biology and medicine. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic strategies. This briefing underscores the importance of interdisciplinary approaches in harnessing the full potential of this compound for drug discovery and development.